Cas no 25836-86-6 (Benzenamine, N-[2-(4-nitrophenoxy)ethyl]-)

• Product Name: Benzenamine, N-[2-(4-nitrophenoxy)ethyl]-
• CAS No: 25836-86-6
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 1424266
• PubChem ID: 12296107
• Update Time: 2025-04-20

Benzenamine, N-[2-(4-nitrophenoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[2-(4-nitrophenoxy)ethyl]-
• N-[2-(4-nitrophenoxy)ethyl]aniline
• 25836-86-6
• DTXSID40485559
• AKOS005819151

• Inchi： 1S/C14H14N2O3/c17-16(18)13-6-8-14(9-7-13)19-11-10-15-12-4-2-1-3-5-12/h1-9,15H,10-11H2
• InChI Key： WQBWLBFYGGLJTQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10052
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 64.4